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Compound of Interest

Compound Name: Maltotetraitol

Cat. No.: B1588601

Essential Safety and Handling Guide for
Maltotetraitol

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Maltotetraitol. Following these
procedures will ensure safe handling, use, and disposal of this compound in a laboratory
setting.

Personal Protective Equipment (PPE)

Before handling Maltotetraitol, ensure the following personal protective equipment is worn:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
This includes a standard laboratory coat.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not required.[1] However, if dust formation is likely, a NIOSH-approved
respirator should be used.

Operational Plan for Handling and Use
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2.1. Engineering Controls

« Handle Maltotetraitol in a well-ventilated place to minimize dust and aerosol formation.[2]

e Use a chemical fume hood if the process may generate significant amounts of dust.

2.2. Safe Handling Procedures

e Preparation:

o

Ensure all necessary PPE is worn before handling the compound.

[¢]

Have an emergency eyewash station and safety shower readily accessible.

[¢]

Avoid contact with skin and eyes.[2]

o

Do not breathe dust.

o Do not eat, drink, or smoke when using this product.

e Weighing and Transfer:

o Maltotetraitol is a white, odorless solid.

o When weighing, do so in a designated area with minimal air currents to prevent dust
dispersal.

o Use non-sparking tools to prevent fire caused by electrostatic discharge.

o Close the container tightly after use.

e Solution Preparation:

o When dissolving in a solvent, add the solid slowly to the liquid to prevent splashing.

o If heating is required, use a water bath or heating mantle with care.

2.3. Storage
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Store the container tightly closed in a dry, cool, and well-ventilated place.
Some suppliers recommend storage at 0 to 8 °C or 10°C - 25°C.

Store apart from strong oxidizing agents and foodstuff containers.

First Aid Measures

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.

In Case of Skin Contact: Immediately wash with plenty of water and soap for at least 15
minutes. Remove contaminated clothing and shoes.

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Consult an ophthalmologist.

If Swallowed: Clean mouth with water and get medical attention immediately if symptoms
occur. One Safety Data Sheet advises to immediately make the victim drink water (two
glasses at most) and consult a physician.

Accidental Release Measures

Personal Precautions: Avoid dust formation and contact with the substance. Ensure
adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.

Methods for Cleaning Up: Collect the spilled material and place it in a suitable, closed
container for disposal.

Disposal Plan

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

Do not discharge into the environment.
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Quantitative Data Summary

Property Value Source
Molecular Formula C24H44021

Molecular Weight 668.59 g/mol

Appearance White Solid

Odor Odorless

Melting Point 132 - 135 °C (269.6 - 275 °F)

Stability Stable under normal conditions

Experimental Workflow
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Maltotetraitol Handling Workflow
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Caption: Workflow for the safe handling of Maltotetraitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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